Cas no 1261968-85-7 (2-Fluoro-4-(3-nitrophenyl)benzoic acid)
1261968-85-7 structure
Product Name:2-Fluoro-4-(3-nitrophenyl)benzoic acid
CAS No:1261968-85-7
MF:C13H8FNO4
MW:261.205327033997
MDL:MFCD16383885
CID:1039019
PubChem ID:53211536
Update Time:2025-04-20
2-Fluoro-4-(3-nitrophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid
- 2-fluoro-4-(3-nitrophenyl)benzoic acid
- MFCD16383885
- 3-Fluoro-3'-nitro[1,1'-biphenyl]-4-carboxylic acid
- 3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylicacid
- DTXSID30681381
- 1261968-85-7
- AKOS010644335
- [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-nitro-
- 3-Fluoro-3/'-nitro-[1,1/'-biphenyl]-4-carboxylic acid
- BS-20307
- 2-Fluoro-4-(3-nitrophenyl)benzoic acid
-
- MDL: MFCD16383885
- Inchi: 1S/C13H8FNO4/c14-12-7-9(4-5-11(12)13(16)17)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
- InChI Key: ZBLCAFGFFSUWNE-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 261.04373590g/mol
- Monoisotopic Mass: 261.04373590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 83.1Ų
2-Fluoro-4-(3-nitrophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119364-10g |
3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid |
1261968-85-7 | 95% | 10g |
564.30 USD | 2021-06-16 | |
| TRC | F597268-100mg |
2-Fluoro-4-(3-nitrophenyl)benzoic acid |
1261968-85-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F597268-250mg |
2-Fluoro-4-(3-nitrophenyl)benzoic acid |
1261968-85-7 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | F597268-500mg |
2-Fluoro-4-(3-nitrophenyl)benzoic acid |
1261968-85-7 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | F597268-1g |
2-Fluoro-4-(3-nitrophenyl)benzoic acid |
1261968-85-7 | 1g |
$207.00 | 2023-05-18 | ||
| abcr | AB327613-1 g |
2-Fluoro-4-(3-nitrophenyl)benzoic acid; 95% |
1261968-85-7 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB327613-5 g |
2-Fluoro-4-(3-nitrophenyl)benzoic acid; 95% |
1261968-85-7 | 5g |
€654.00 | 2023-04-26 | ||
| Fluorochem | 218727-1g |
3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid |
1261968-85-7 | 95% | 1g |
£150.00 | 2021-06-29 | |
| Fluorochem | 218727-5g |
3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid |
1261968-85-7 | 95% | 5g |
£450.00 | 2021-06-29 | |
| Fluorochem | 218727-10g |
3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid |
1261968-85-7 | 95% | 10g |
£750.00 | 2021-06-29 |
2-Fluoro-4-(3-nitrophenyl)benzoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
1261968-85-7 (2-Fluoro-4-(3-nitrophenyl)benzoic acid) Related Products
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